Pyrazolo[1,5-a]pyridine-2,3-dicarboxylic acid

• IUPAC Name: pyrazolo[1,5-a]pyridine-2,3-dicarboxylic acid
• InChI: InChI=1S/C9H6N2O4/c12-8(13)6-5-3-1-2-4-11(5)10-7(6)9(14)15/h1-4H,(H,12,13)(H,14,15)
• InChI Key: ALJPZXOFRCWHID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=NN2C=C1)C(=O)O)C(=O)O
• Molecular Formula: C9H6N2O4
• DSSTOX Substance ID: DTXSID60427815
• Molecular Weight: 206.15 g/mol
• CAS RN: 63237-87-6

Description

Pyrazolo[1,5-a]pyridine-2,3-dicarboxylic acid is a heterocyclic organic compound. It is one of many pyridinedicarboxylic acids and consists of a pyridine ring carrying two carboxy groups. It is an endogenous NMDA agonist and a metabolite of tryptophan that acts as a putative NMDA receptor agonist.

Synthesis Analysis

The synthesis of Pyrazolo[1,5-a]pyridine-2,3-dicarboxylic acid involves the reaction of methyl esters of pyrazolo[1,5-a]pyridine-2,3-dicarboxylic and 2-phenylpyrazolo[1,5-a]pyridine-3-carboxylic acids with the fluorinating reagent Selectfluor. This reaction gives 3-fluoropyrazolo[1,5-a]pyridine-2-carboxylic acid methyl ester and 3-fluoro-2-phenylpyrazolo[1,5-a]pyridine.

Molecular Structure Analysis

The molecular structure of Pyrazolo[1,5-a]pyridine-2,3-dicarboxylic acid is based on a family of pyrazolo[1,5-a]pyrimidines (PPs) which have been identified as strategic compounds for optical applications. The electronic structure analysis based on DFT and TD-DFT calculations revealed that electron-donating groups (EDGs) at position 7 on the fused ring favor large absorption/emission intensities as a result of the ICT to/from this ring.

Chemical Reactions Analysis

The chemical reactions involving Pyrazolo[1,5-a]pyridine-2,3-dicarboxylic acid are primarily associated with its synthesis. The reaction of methyl esters of pyrazolo[1,5-a]pyridine-2,3-dicarboxylic and 2-phenylpyrazolo[1,5-a]pyridine-3-carboxylic acids with the fluorinating reagent Selectfluor is a key step in its synthesis.

Scientific Research Applications

Fluorescent Probes and Optical Applications

Pyrazolo[1,5-a]pyridine derivatives have been identified as strategic compounds for optical applications due to their tunable photophysical properties. They offer simpler and greener synthetic methodologies and can be designed as solid-state emitters with good emission intensities. .

Antitumor Scaffold

The pyrazolo[1,5-a]pyridine scaffold has shown significant potential in medicinal chemistry as an antitumor agent. .

Enzymatic Inhibitory Activity

Derivatives of pyrazolo[1,5-a]pyridine have been explored for their enzymatic inhibitory activity. .

Material Science

In material science, the photophysical properties of pyrazolo[1,5-a]pyridine derivatives are exploited. .

Organic Synthesis and Functionalization

The main synthesis route of pyrazolo[1,5-a]pyridines allows for versatile structural modifications, which is beneficial for organic synthesis. .

Bio-Macromolecular Interactions

These compounds are also used to study bio-macromolecular interactions. .

Ionic or Molecular Sensing

Pyrazolo[1,5-a]pyridine derivatives can be used for ionic or molecular sensing. .

Bioimaging

Due to their significant photophysical properties, these derivatives are also utilized in bioimaging applications. .

Future Directions

Pyrazolo[1,5-a]pyridine-2,3-dicarboxylic acid, due to being isosteric to indole and purine, as well as increased metabolic stability, are widely used in drug design. They were used to obtain anti-tuberculosis drugs, EP1 receptor antagonists, kinase p38 inhibitors. Developed in Japan, the drug ibudilast, is an inhibitor of PDE4 phosphodiesterases and is used in the treatment of asthma and post-stroke conditions. Recently, ibudilast was considered as a promising agent for the treatment of multiple sclerosis. In modern medicinal chemistry, much attention is paid to the introduction of fluorine atoms into organic molecules.

Mechanism of Action

Target of Action

Similar compounds have been used in drug design for various targets, including anti-tuberculosis drugs, ep1 receptor antagonists, and kinase p38 inhibitors .

Mode of Action

It’s known that the compound can undergo various chemical reactions, such as fluorination, to form different derivatives .

Pharmacokinetics

Similar compounds have been noted for their increased metabolic stability .

Result of Action

Derivatives of this compound have been used in the treatment of various conditions, such as asthma and post-stroke conditions .

Action Environment

It’s known that the introduction of fluorine atoms into organic molecules, a common modification in medicinal chemistry, can enhance the metabolic stability and efficacy of the resulting compounds .

Q & A

Q1: What does the research reveal about the chemoselectivity of pyrazolo[1,5-a]pyridine-2,3-dicarboxylic acid reacting with thionyl chloride (SOCl2)?

A1: The research demonstrates that the reaction between pyrazolo[1,5-a]pyridine-2,3-dicarboxylic acid and SOCl₂ is completely chemioselective []. This means that despite the presence of both carboxylic acid groups and the nitrogen-containing heterocycle within the molecule, SOCl₂ reacts selectively with a specific functional group. While the paper doesn't explicitly state which functional group is targeted, it's likely referring to the carboxylic acid groups, as they are much more reactive towards SOCl₂ than nitrogen-containing heterocycles. The study utilized Density Functional Theory (DFT) calculations to analyze the energy profiles of different reaction pathways, confirming the chemoselectivity observed experimentally [].

Q2: How does the study utilize computational chemistry to understand the reactivity of pyrazolo[1,5-a]pyridine-2,3-dicarboxylic acid?

A2: The research employs Density Functional Theory (DFT) calculations at the B3LYP/6-31G(d,p) level of theory to investigate the reactivity of pyrazolo[1,5-a]pyridine-2,3-dicarboxylic acid []. By analyzing conceptual DFT reactivity indices, the researchers were able to elucidate the regio- and chemoselectivity of the electrophilic chlorination reaction with SOCl₂. The study explored various possible reaction pathways and calculated the associated energies, allowing them to identify the most favorable route and confirm its agreement with experimental observations []. This approach highlights the utility of computational chemistry in understanding reaction mechanisms and predicting the outcomes of chemical reactions.